Cas no 2070009-26-4 (pGlu-Pro-Arg-MNA monoacetate)

• Product Name: pGlu-Pro-Arg-MNA monoacetate
• CAS No: 2070009-26-4
• MF: C₂₅H₃₆N₈O₉
• MW: 592.601545333862
• CID: 4635892
• Update Time: 2025-08-04

pGlu-Pro-Arg-MNA monoacetate Chemical and Physical Properties

Names and Identifiers

• pGlu-Pro-Arg-MNA monoacetate

• Inchi： 1S/C23H32N8O7.C2H4O2/c1-38-18-12-13(31(36)37)6-7-14(18)28-20(33)15(4-2-10-26-23(24)25)29-21(34)17-5-3-11-30(17)22(35)16-8-9-19(32)27-16;1-2(3)4/h6-7,12,15-17H,2-5,8-11H2,1H3,(H,27,32)(H,28,33)(H,29,34)(H4,24,25,26);1H3,(H,3,4)/t15-,16-,17-;/m0./s1
• InChI Key： NPFQYEIMISHQDL-FRKSIBALSA-N
• SMILES： C(=O)(O)C.C([C@H]1NC(=O)CC1)(N1CCC[C@H]1C(=O)N[C@@H](CCCNC(N)=N)C(=O)NC1C=CC(N(=O)=O)=CC=1OC)=O

pGlu-Pro-Arg-MNA monoacetate Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on pGlu-Pro-Arg-MNA monoacetate

Introduction to pGlu-Pro-Arg-MNA Monoacetate (CAS No. 2070009-26-4)

The compound pGlu-Pro-Arg-MNA monoacetate, with the CAS number 2070009-26-4, represents a significant advancement in the field of biochemical research and pharmaceutical development. This peptide derivative has garnered considerable attention due to its unique structural properties and potential applications in modulating biological pathways. The inclusion of the modified amino acid N-methylated asparagine (MNA) in its sequence enhances its stability and bioavailability, making it a valuable tool for both academic research and industrial applications.

In recent years, there has been a growing interest in the development of synthetic peptides that can mimic or interfere with natural biomolecules. The pGlu-Pro-Arg-MNA monoacetate peptide is designed to interact with specific targets, offering a means to study protein-protein interactions and signal transduction pathways. Its structure, characterized by a glutamic acid (Glu) residue at the N-terminus followed by proline (Pro) and arginine (Arg), provides a scaffold that can be further modified to achieve desired biological effects.

The monoacetate modification of this peptide not only improves its solubility but also enhances its metabolic stability. These properties are particularly crucial in pharmaceutical applications where the bioavailability and duration of action of a drug are critical factors. The use of MNA in place of asparagine has been shown to reduce susceptibility to enzymatic degradation, thereby extending the half-life of the peptide in vivo.

Recent studies have highlighted the potential of pGlu-Pro-Arg-MNA monoacetate in the treatment of various neurological disorders. Its ability to modulate the activity of neurotransmitter receptors has made it a candidate for further investigation in preclinical models. For instance, research suggests that this peptide may interact with ion channels and G-protein coupled receptors, potentially leading to novel therapeutic strategies for conditions such as epilepsy and chronic pain.

The synthesis of pGlu-Pro-Arg-MNA monoacetate involves advanced techniques in solid-phase peptide synthesis (SPPS), which allows for precise control over the structure and purity of the final product. The incorporation of MNA requires specialized equipment and reagents, but advancements in synthetic chemistry have made this process more accessible and efficient. This has opened up new avenues for researchers who are looking to explore the therapeutic potential of modified peptides.

In addition to its pharmacological applications, pGlu-Pro-Arg-MNA monoacetate has shown promise in diagnostic imaging. Its ability to bind specifically to target molecules can be exploited for the development of contrast agents used in magnetic resonance imaging (MRI) and other imaging modalities. This could lead to more accurate detection and monitoring of diseases at an early stage.

The regulatory landscape for peptides like pGlu-Pro-Arg-MNA monoacetate is continually evolving, with agencies such as the FDA and EMA providing guidelines for their development and commercialization. Compliance with these regulations ensures that such compounds are safe and effective for human use. The growing body of research supporting the use of synthetic peptides in medicine underscores their importance as tools for both research and therapeutic applications.

The future prospects for pGlu-Pro-Arg-MNA monoacetate are promising, with ongoing studies exploring its potential in various therapeutic areas. As our understanding of biological pathways continues to expand, so too does the potential for peptides like this one to play a crucial role in treating complex diseases. The combination of its unique structural features and enhanced stability makes it a standout candidate for further development.